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For Researchers, Scientists, and Drug Development Professionals

Abstract

Trimethoxymethane, also known as trimethyl orthoformate (TMOF), is the simplest orthoester
with the chemical formula HC(OCHS3)s.[1][2] This colorless, flammable liquid possesses a
pungent odor and is a versatile and indispensable reagent in modern organic synthesis.[1][3][4]
Its utility spans a wide range of applications, from serving as a protective group for aldehydes
and a dehydrating agent to being a key building block in the synthesis of complex molecules,
including pharmaceuticals and agrochemicals.[5][6] This technical guide provides a
comprehensive overview of trimethoxymethane, including its chemical and physical
properties, synthesis, and key applications, with a focus on detailed experimental protocols and
reaction mechanisms relevant to researchers and professionals in drug development.

Chemical and Physical Properties

Trimethoxymethane is a volatile and reactive compound. Its key physical and chemical
properties are summarized in the table below, providing essential data for its safe handling and
application in experimental setups.
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Property Value References
CAS Number 149-73-5 [1]

Molecular Formula CaH1003 [1][4]
Molecular Weight 106.12 g/mol [1114]
Appearance Colorless liquid [1][7]

Odor Pungent, ethereal [11[31[7]
Boiling Point 100.6 - 102 °C [1][7]

Melting Point -53°C [1]

Density 0.967 - 0.971 g/mL at 25 °C [11[7]

Refractive Index (n2°/D)

1.379

[7]

Flash Point 13 °C (55 °F) [1][3]
Miscible with ethanol, ether,

Solubility benzene. Decomposes in [B14151[7]
water.

Vapor Pressure l1kPaat7°C [1]

Synthesis of Trimethoxymethane

The industrial synthesis of trimethoxymethane is primarily achieved through two main routes:

the methanolysis of hydrogen cyanide and the Williamson ether synthesis from chloroform.

Methanolysis of Hydrogen Cyanide

This is the principal large-scale industrial method for producing trimethoxymethane.[1][2][3]

The reaction involves the treatment of hydrogen cyanide with an excess of methanol.

Reaction: HCN + 3 HOCHs — HC(OCHS3)s + NH3[1][3]

From Chloroform and Sodium Methoxide
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An alternative synthesis, representative of the Williamson ether synthesis, involves the reaction
of chloroform with sodium methoxide.[1][8] This method is also used in industrial production.[8]

Reaction: CHCIs + 3 CHsONa - HC(OCHs)s + 3 NaCl[8]

A one-step variation of this process uses chloroform, methanol, and sodium hydroxide with a
phase transfer catalyst.[8]
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Industrial Synthesis of Trimethoxymethane
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Workflow: Synthesis of 1,1,2,2-Tetramethoxycyclohexane

Start: Charge Flask
- 1,2-Cyclohexanedione
- Methanol

- Trimethoxymethane

( Add H2S04 Catalyst )

i

Heat at Reflux (5h)
under Argon

:

Cool to Room Temp.

i

( Neutralize with NaHCO3 )

i

Distill off Volatiles
(MeOH, TMOF, Methyl Formate)

(Vacuum Distillation)

End: Purified Product
(1,1,2,2-Tetramethoxycyclohexane)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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